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Compound of Interest

Compound Name: 3-Chloro-1-propanethiol

CAS No.: 17481-19-5

Cat. No.: B091760

Get Quote

An In-Depth Technical Guide to 3-Chloropropane-1-thiol

Introduction
3-Chloropropane-1-thiol, a bifunctional organosulfur compound, serves as a critical building

block in various domains of chemical synthesis, from materials science to pharmaceutical

development. Its structure, featuring a reactive thiol group at one end of a propyl chain and a

chlorine atom at the other, allows for a diverse range of chemical transformations. This guide

provides a comprehensive overview of its chemical properties, synthesis, reactivity,

applications, and safety protocols, tailored for researchers, scientists, and professionals in drug

development. The IUPAC name for this compound is 3-chloropropane-1-thiol[1]. Other common

synonyms include 3-Chloro-1-propanethiol, γ-Chloropropyl mercaptan, and 3-

Chloropropanethiol[2][3].

Chemical and Physical Properties
3-Chloropropane-1-thiol is a colorless liquid with distinct physical and chemical characteristics

that are essential for its handling and application in experimental settings[1]. A summary of its

identifiers and physicochemical properties is presented below.
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Table 1: General and IUPAC Identifiers for 3-Chloropropane-1-thiol

Identifier Value

IUPAC Name 3-chloropropane-1-thiol[1]

CAS Number 17481-19-5[1][2]

Molecular Formula C₃H₇ClS[1][2][4][5]

Molecular Weight 110.61 g/mol [1][5]

InChI Key TZCFWOHAWRIQGF-UHFFFAOYSA-N[1]

SMILES String SCCCCl

EC Number 241-496-0[1]

Table 2: Physicochemical Properties of 3-Chloropropane-1-thiol

Property Value

Physical Form Liquid[2]

Appearance Colorless liquid[1]

Boiling Point 145.5 °C (lit.)[2][4]

Density 1.136 g/mL at 25 °C (lit.)[2][4]

Refractive Index (n20/D) 1.4921 (lit.)[2][4]

Flash Point 43 °C (109.4 °F) - closed cup

pKa 10.04 ± 0.10 (Predicted)[2]

Solubility
Soluble in water and organic solvents like

ethanol and ether[4].

Synthesis Protocols
The synthesis of 3-chloropropane-1-thiol can be achieved through several methods. A common

approach involves the reaction of a suitable propane precursor with a chlorinating agent and a
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thiol source.

Experimental Protocol: Synthesis from Propanethiol
This protocol describes a general method for the synthesis of 3-chloropropane-1-thiol by the

direct chlorination of propanethiol.

Objective: To synthesize 3-chloropropane-1-thiol via chlorination of 1-propanethiol.

Materials:

1-Propanethiol

Chlorine gas (Cl₂) or another suitable chlorinating agent

Inert solvent (e.g., dichloromethane)

Apparatus for gas introduction

Reaction vessel with stirring and temperature control

Purification setup (distillation apparatus)

Methodology:

Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a magnetic

stirrer, a thermometer, and a gas inlet tube is charged with 1-propanethiol dissolved in an

inert solvent.

Chlorination: The solution is cooled to a controlled temperature, typically between 0-5 °C, to

manage the exothermicity of the reaction[4].

Reactant Addition: Chlorine gas is bubbled through the solution at a slow, controlled rate.

The reaction progress is monitored using an appropriate technique, such as gas

chromatography (GC) or thin-layer chromatography (TLC).

Quenching and Workup: Upon completion, the reaction is carefully quenched. The mixture is

then washed with a suitable aqueous solution to remove any unreacted chlorinating agent
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and byproducts.

Purification: The organic layer is separated, dried over an anhydrous salt (e.g., MgSO₄), and

filtered. The final product is purified by distillation to yield pure 3-chloropropane-1-thiol[4].

Synthesis Workflow
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Caption: General workflow for the synthesis of 3-chloropropane-1-thiol.

Chemical Reactivity and Key Reactions
3-Chloropropane-1-thiol's utility stems from its two distinct reactive sites: the nucleophilic thiol

group (-SH) and the electrophilic carbon atom bonded to chlorine (-CH₂Cl). This allows it to act

as a versatile linker and intermediate in organic synthesis[3].

Reactions at the Thiol Group: The thiol group is nucleophilic and can be easily deprotonated

to form a thiolate, which is an even stronger nucleophile. It readily undergoes S-alkylation, S-

acylation, and oxidation to form disulfides. The thiol-ene "click" reaction, involving the radical-

mediated addition of the thiol across a double bond, is a highly efficient transformation used

in materials and peptide science[6].

Reactions at the Chloro Group: The chlorine atom is a good leaving group, making the

terminal carbon susceptible to nucleophilic substitution (Sₙ2) reactions. This allows for the

introduction of a wide variety of functional groups, such as amines, azides, and cyanides.
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Key Reactivity Pathways

Thiol Group Reactions Chloro Group Reactions
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Caption: Reactivity map for 3-chloropropane-1-thiol.

Applications in Research and Drug Development
The dual functionality of 3-chloropropane-1-thiol makes it a valuable intermediate in several

high-value applications.

Organic Synthesis: It is widely used as a building block to construct more complex molecules

containing a thioether linkage and another functional group derived from the chloro moiety.

Materials Science: The compound is used in the passivation of quantum dots, which

enhances the efficiency and stability of infrared-band gap quantum dot solar cells[3]. The

thiol group can anchor to surfaces, making it useful for creating self-assembled monolayers

(SAMs).

Drug Discovery and Development: Chlorine-containing compounds are prevalent in

pharmaceuticals, with over 250 FDA-approved chloro-drugs on the market[7]. While specific

applications of 3-chloropropane-1-thiol in approved drugs are not detailed, its structure is

ideal for use as a linker in creating bioconjugates or as a precursor for synthesizing

heterocyclic compounds with potential biological activity. Research has indicated it
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possesses antimicrobial properties, suggesting it could be a candidate for further

pharmaceutical exploration[8].

Logical Flow to Applications
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Caption: Relationship between functional groups and applications.

Safety and Handling
3-Chloropropane-1-thiol is a hazardous chemical that requires careful handling to avoid

exposure[4]. It is flammable and causes skin, eye, and respiratory irritation[1][4].

Table 3: Safety and Hazard Information for 3-Chloropropane-1-thiol
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Category Information

Signal Word Warning[2]

GHS Pictograms GHS02 (Flammable), GHS07 (Irritant)[2]

Hazard Statements

H226: Flammable liquid and vapor[1]. H315:

Causes skin irritation[1]. H319: Causes serious

eye irritation[1]. H335: May cause respiratory

irritation[1].

Precautionary Statements

P210: Keep away from heat/sparks/open

flames/hot surfaces. No smoking[9]. P261:

Avoid breathing vapors[1]. P280: Wear

protective gloves/protective clothing/eye

protection/face protection[9]. P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[1].

Personal Protective Equipment (PPE)

Eyeshields, faceshields, gloves, and a suitable

respirator (e.g., type ABEK (EN14387) respirator

filter) are recommended[9].

Storage

Store in a cool, dry, and well-ventilated place in

a tightly closed container[9][10]. Keep away

from sources of ignition[10].

Always consult the full Safety Data Sheet (SDS) before handling this chemical[9]. Work should

be conducted in a well-ventilated chemical fume hood. In case of contact, immediately flush the

affected area with plenty of water and seek medical attention[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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